N-(2,3-dimethylphenyl)-2-((6-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[6-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C24H21FN4OS2/c1-14-5-4-6-19(15(14)2)27-21(30)13-31-22-12-11-20(28-29-22)23-16(3)26-24(32-23)17-7-9-18(25)10-8-17/h4-12H,13H2,1-3H3,(H,27,30)
• InChI Key: RGJDPEDKXOJPKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NN=C(C=C2)C3=C(N=C(S3)C4=CC=C(C=C4)F)C)C
• Molecular Formula: C24H21FN4OS2
• Molecular Weight: 464.6 g/mol

Description

N-(2,3-dimethylphenyl)-2-((6-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H21FN4OS2 and its molecular weight is 464.58. The purity is usually 95%.
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Scientific Research Applications

Heterocycles Synthesis

Heterocyclic compounds play a crucial role in the development of new pharmaceuticals and agrochemicals. The versatility of thioureido-acetamides as precursors for heterocyclic syntheses is highlighted by their utility in one-pot cascade reactions. This approach not only emphasizes the importance of atom economy but also offers new pathways to access important heterocycles, demonstrating the potential application of complex acetamide derivatives in medicinal chemistry and synthetic organic chemistry (Schmeyers & Kaupp, 2002).

Antimicrobial Activity

The synthesis of novel acetamide derivatives and their evaluation for antimicrobial activity underscore the ongoing search for new antibacterial and antifungal agents. This work contributes to the understanding of structure-activity relationships and the development of potent antimicrobial agents, potentially addressing the challenge of antibiotic resistance (Sunder & Maleraju, 2013).

Imaging Applications

Radiolabeled compounds find extensive use in diagnostic imaging, particularly in positron emission tomography (PET). The synthesis of [18F]DPA-714, a compound designed for imaging the translocator protein (18 kDa) with PET, showcases the application of acetamide derivatives in the development of radiotracers for neuroimaging. This work contributes to the advancement of diagnostic tools for neurological conditions (Dollé et al., 2008).

Molecular Docking and In Vitro Screening

The synthesis and molecular docking of novel hybrid derivatives illustrate the integration of computational and experimental methods in drug discovery. By evaluating these compounds for their antimicrobial and antioxidant activity, this research highlights the potential of acetamide derivatives in developing new therapeutic agents with dual functionalities (Flefel et al., 2018).

Analgesic and Anti-inflammatory Activity

The exploration of acetamide derivatives for their analgesic and anti-inflammatory activities is a testament to the diverse pharmacological potential of these compounds. By synthesizing and evaluating the activity of these compounds, researchers contribute to the discovery of new pain management and anti-inflammatory therapies, addressing significant needs in clinical medicine (Menozzi et al., 1992).